molecular formula C10H7NO5S B8314806 7-Formyl-8-hydroxyquinoline-5-sulfonic acid

7-Formyl-8-hydroxyquinoline-5-sulfonic acid

Cat. No.: B8314806
M. Wt: 253.23 g/mol
InChI Key: HQIJSWCOJLLBDI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Formyl-8-hydroxyquinoline-5-sulfonic acid is a useful research compound. Its molecular formula is C10H7NO5S and its molecular weight is 253.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H7NO5S

Molecular Weight

253.23 g/mol

IUPAC Name

7-formyl-8-hydroxyquinoline-5-sulfonic acid

InChI

InChI=1S/C10H7NO5S/c12-5-6-4-8(17(14,15)16)7-2-1-3-11-9(7)10(6)13/h1-5,13H,(H,14,15,16)

InChI Key

HQIJSWCOJLLBDI-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C(C(=C2N=C1)O)C=O)S(=O)(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

8-Hydroxyquinoline-5-sulfonic acid monohydriate (0.015 mol, 3.65 g), hexamethylenetetramine (0.225 mol, 21.0 g) and acetic acid (750 mL) were stirred and heated at 97°-100° C. for 6 hrs. After cooling, acetic acid was removed under reduced pressure, and the residue was treated with acetone (1 L) to give a precipitate which was filtered off and washed with additional acetone. Water (30 mL) and concentrated hydrochloric acid (15 mL) were then added to the solid. The resulting solution was refluxed for 2 hours. Then, the mixture was concentrated under reduced pressure and left for crystallization. The solid was filtered off, washed with water and dried to give pure 7-formyl-8-hydroxyquinoline-5-sulfonic acid in 45% yield.
Quantity
3.65 g
Type
reactant
Reaction Step One
Quantity
21 g
Type
reactant
Reaction Step One
Quantity
750 mL
Type
reactant
Reaction Step One

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